Cas no 2091774-30-8 (Piperazine, 1-(1,4-diethyl-4-piperidinyl)-)

• Product Name: Piperazine, 1-(1,4-diethyl-4-piperidinyl)-
• CAS No: 2091774-30-8
• MF: C₁₃H₂₇N₃
• MW: 225.373583078384
• CID: 5267803
• Update Time: 2025-10-28

Piperazine, 1-(1,4-diethyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1,4-diethyl-4-piperidinyl)-

• Inchi： 1S/C13H27N3/c1-3-13(16-11-7-14-8-12-16)5-9-15(4-2)10-6-13/h14H,3-12H2,1-2H3
• InChI Key： IRBQPPKCUOBELD-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCN(CC)CC2)CCNCC1

Additional information on Piperazine, 1-(1,4-diethyl-4-piperidinyl)-

Introduction to Piperazine, 1-(1,4-diethyl-4-piperidinyl)- (CAS No. 2091774-30-8)

Piperazine, 1-(1,4-diethyl-4-piperidinyl)-, is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2091774-30-8, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The intricate arrangement of atoms within its structure, particularly the presence of multiple functional groups, makes it a versatile building block for synthetic chemistry.

The molecular framework of Piperazine, 1-(1,4-diethyl-4-piperidinyl)- consists of a piperazine core substituted with ethyl groups at the 1 and 4 positions, further modified by a piperidine ring at the 4-position. This configuration imparts specific steric and electronic characteristics that influence its reactivity and interaction with biological targets. The compound's ability to engage in hydrogen bonding and its solubility profile in various solvents make it particularly useful in drug design and formulation.

In recent years, there has been a growing interest in exploring the pharmacological potential of Piperazine derivatives. The structural motif of Piperazine, 1-(1,4-diethyl-4-piperidinyl)- has been investigated for its possible applications in treating a variety of diseases. For instance, studies have suggested that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Additionally, its structural similarity to known bioactive molecules has prompted research into its potential as an intermediate in the synthesis of more complex drugs targeting neurological disorders.

The synthesis of Piperazine, 1-(1,4-diethyl-4-piperidinyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

One of the most compelling aspects of studying Piperazine, 1-(1,4-diethyl-4-piperidinyl)- is its potential in drug discovery. Researchers have leveraged computational modeling and high-throughput screening to identify novel derivatives with enhanced pharmacological activity. These efforts have led to the identification of compounds with improved binding affinity and selectivity for specific biological targets. Such advancements are crucial for developing next-generation therapeutics that address unmet medical needs.

The toxicological profile of Piperazine, 1-(1,4-diethyl-4-piperidinyl)- is another area of active investigation. Comprehensive safety assessments are conducted to evaluate its potential side effects and determine safe dosage ranges. These studies often involve in vitro cell culture assays and animal models to assess acute and chronic toxicity. The results provide valuable insights into the compound's safety profile and inform decisions regarding further development and clinical testing.

The industrial significance of Piperazine, 1-(1,4-diethyl-4-piperidinyl)- extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing this compound for commercial applications. Its versatility as a building block for drug synthesis makes it an attractive candidate for large-scale production. Additionally, collaborations between academic institutions and industry partners have accelerated the translation of laboratory findings into clinical candidates.

The future directions for research on Piperazine, 1-(1,4-diethyl-4-piperidinyl)- are promising and multifaceted. Ongoing studies aim to explore new synthetic pathways that improve efficiency and sustainability. Furthermore, investigations into its mechanism of action will provide deeper insights into how it interacts with biological systems. These findings could pave the way for new therapeutic strategies targeting various diseases.

In conclusion, Piperazine, 1-(1,4-diethyl-4-piperidinyl)- (CAS No. 2091774-30-8) is a compound of great interest in pharmaceutical chemistry due to its unique structure and potential applications in drug development. Its synthesis involves sophisticated organic reactions, and its pharmacological properties are being actively researched for various therapeutic uses. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine.